2-(2,5-dioxopyrrolidin-1-yl)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
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Description
2-(2,5-dioxopyrrolidin-1-yl)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C14H13N5O5 and its molecular weight is 331.288. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Versatile Synthons for Protected Acetamidines
Research has shown that certain oxadiazole derivatives serve as versatile synthons for protecting monosubstituted acetamidines. These synthons have been used in various synthetic sequences, demonstrating stability under different conditions and allowing for mild reduction methods to release free acetamidine or form hydroxyl amidine via alkaline hydrolysis (Moormann et al., 2004).
Fused Heterocycles and Biological Properties
The synthesis of fused heterocyclic compounds, incorporating 1,2,4-oxadiazole cycles, has garnered attention due to their varied biological properties. A method for synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides has been developed, showcasing the potential for producing diverse functionalized derivatives with interesting pharmacological activities (Karpina et al., 2019).
Novel Synthesis Routes
The development of new synthesis routes for dihydro-1H-pyrrolo[1,2-a]imidazole derivatives from substituted 2-(2-oxopyrrolidin-1-yl)acetamides demonstrates the compound's utility in creating derivatives via phosphoryl chloride-induced dehydration. This showcases the potential for further derivative synthesis and modification (Kavina et al., 2018).
Biological and Pharmacological Activities
Antimicrobial Activities
A series of compounds, including those synthesized from 2-(1,3-thiazolidin-2-ylidene)acetamides, have shown potential antimicrobial activities, indicating the relevance of related chemical structures in developing new antimicrobial agents (Obydennov et al., 2017).
Pharmacological Applications
Research into the synthesis and pharmacological activity of dihydro-1H-pyrrolo[1,2-a]imidazole-2,5(3H,6H)-diones, which share structural motifs with the queried compound, reveals potent cognition-enhancing effects. These findings highlight the potential of related compounds in therapeutic applications for cognitive disorders (Pinza et al., 1993).
Properties
IUPAC Name |
2-(2,5-dioxopyrrolidin-1-yl)-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N5O5/c20-9-5-8(3-4-15-9)14-17-11(24-18-14)6-16-10(21)7-19-12(22)1-2-13(19)23/h3-5H,1-2,6-7H2,(H,15,20)(H,16,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIRMNSBAMJENMQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)CC(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N5O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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